Cas no 4767-34-4 (4-{3-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methoxyphenyl}-1,2,3-thiadiazole)

• Product name: 4-{3-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methoxyphenyl}-1,2,3-thiadiazole
• CAS No: 4767-34-4
• MF: C₁₄H₁₄N₄O₃S₂
• MW: 350.415959835052
• CID: 1518118
• PubChem ID: 2825034

4-{3-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methoxyphenyl}-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-{3-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-4-methoxyphenyl}-1,2,3-thiadiazole
• 4-[3-(3,5-dimethylpyrazol-1-yl)sulfonyl-4-methoxyphenyl]thiadiazole
• ZINC01041000
• 4767-34-4
• (3,5-Dimethyl-1H-pyrazole-1-yl)[2-methoxy-5-(1,2,3-thiadiazole-4-yl)phenyl] sulfone
• Oprea1_427063
• DTXSID70385013
• SR-01000640017-1
• CCG-50654
• BRD-K60966504-001-01-3

• Inchi： InChI=1S/C14H14N4O3S2/c1-9-6-10(2)18(16-9)23(19,20)14-7-11(4-5-13(14)21-3)12-8-22-17-15-12/h4-8H,1-3H3
• InChI Key： IZLYGIGDBCHVGN-UHFFFAOYSA-N
• SMILES： CC1=CC(=NN1S(=O)(=O)C2=C(C=CC(=C2)C3=CSN=N3)OC)C

Computed Properties

• Exact Mass: 350.05092
• Monoisotopic Mass: 350.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.48
• Boiling Point: 592.6°C at 760 mmHg
• Flash Point: 312.2°C
• Refractive Index: 1.696
• PSA: 86.97